Cas no 83963-15-9 (1-Propanone,1-(1,3-benzodioxol-5-yl)-2-bromo-)

• Product Name: 1-Propanone,1-(1,3-benzodioxol-5-yl)-2-bromo-
• CAS No: 83963-15-9
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 706972
• PubChem ID: 10467629
• Update Time: 2025-04-19

1-Propanone,1-(1,3-benzodioxol-5-yl)-2-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(1,3-benzodioxol-5-yl)-2-bromo-
• 1-(1,3-Benzodioxol-5-yl)-2-bromo-1-propanone
• 1-(benzo[d][1,3]dioxol-5-yl)-2-bromopropan-1-one
• 52190-28-0
• SCHEMBL5744650
• PD163984
• 1-Propanone, 1-(1,3-benzodioxol-5-yl)-2-bromo-
• AKOS022179063
• FT-0663780
• DTXSID60440428
• CHEMBL448856
• 1-(1,3-benzodioxol-5-yl)-2-bromopropan-1-one
• 2-Bromo-3',4'-(methylenedioxy)propiophenone
• 83963-15-9

• Inchi： 1S/C10H9BrO3/c1-6(11)10(12)7-2-3-8-9(4-7)14-5-13-8/h2-4,6H,5H2,1H3
• InChI Key： NTPQGLLTGPTOAA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų